Cas no 88451-38-1 (Urea, N-butyl-N-[(3-chlorophenyl)methyl]-N'-(2,4-dimethylphenyl)-)

• Product Name: Urea, N-butyl-N-[(3-chlorophenyl)methyl]-N'-(2,4-dimethylphenyl)-
• CAS No: 88451-38-1
• MF: C₂₀H₂₅ClN₂O
• MW: 344.878304243088
• CID: 632354
• PubChem ID: 15137574
• Update Time: 2025-04-19

Urea, N-butyl-N-[(3-chlorophenyl)methyl]-N'-(2,4-dimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Urea, N-butyl-N-[(3-chlorophenyl)methyl]-N'-(2,4-dimethylphenyl)-
• 1-butyl-1-[(3-chlorophenyl)methyl]-3-(2,4-dimethylphenyl)urea
• DTXSID60568858
• 88451-38-1
• N-Butyl-N-[(3-chlorophenyl)methyl]-N'-(2,4-dimethylphenyl)urea

• Inchi： 1S/C20H25ClN2O/c1-4-5-11-23(14-17-7-6-8-18(21)13-17)20(24)22-19-10-9-15(2)12-16(19)3/h6-10,12-13H,4-5,11,14H2,1-3H3,(H,22,24)
• InChI Key： IFNCOAFUGZBNBC-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CN(C(NC1C=CC(C)=CC=1C)=O)CCCC

Computed Properties

• Exact Mass: 344.1655411g/mol
• Monoisotopic Mass: 344.1655411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 32.3Ų